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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde
CAS No.: 19639-03-3
Cat. No.: B021412
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Core Identity: IUPAC Name and Synonyms

The compound of interest is unequivocally identified by its International Union of Pure and
Applied Chemistry (IUPAC) name: 2-(1-methylimidazol-4-yl)acetaldehyde[1][2]. Due to its
prevalence in various research contexts, it is also known by a multitude of synonyms.
Understanding these alternative names is crucial for a comprehensive literature search and
clear scientific communication.

Table 1: Synonyms for 2-(1-methylimidazol-4-yl)acetaldehyde
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Synonym Reference(s)
1-Methylimidazole-4-acetaldehyde [1]
Methylimidazoleacetaldehyde [1]
Methylimidazole acetaldehyde [1]
2-(1-methyl-1H-imidazol-4-yl)acetaldehyde [1]

(1-METHYL-1H-IMIDAZOL-4-YL)- o

ACETALDEHYDE

1-Methylimidazol-3-ylacetaldehyde [1]
N-Methylimidazole-3-acetaldehyde [1]
1H-Imidazole-4-acetaldehyde, 1-methyl- [1]
N-methylimidazole-4-acetaldehyde [1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-(1-methylimidazol-4-
ylacetaldehyde is fundamental for its handling, formulation, and application in experimental
settings. The following table summarizes key quantitative data available for this compound.

Table 2: Physicochemical Data for 2-(1-methylimidazol-4-yl)acetaldehyde
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Property Value Reference(s)
Molecular Formula CeHsN20 [1]

Molecular Weight 124.14 g/mol [1]

CAS Number 19639-03-3 [1]

Physical Description Solid

Boiling Point 311 °C at 760 mmHg [3]

Density 1.1 g/cm3 [3]
XLogP3-AA -0.6

InChi Key GCQHUBANENYTLB- o

UHFFFAOYSA-N

SMILES CN1C=C(N=C1)CC=0 [1]

Biological Context and Signaling Pathway

2-(1-methylimidazol-4-yl)acetaldehyde is a recognized human and mouse metabolite, playing a
role in histidine metabolism[1]. It is formed from the metabolic breakdown of 1-
methylhistamine[4]. This biochemical transformation is a key step in the catabolism of
histamine, a crucial mediator of allergic and inflammatory responses.

The metabolic fate of 2-(1-methylimidazol-4-yl)acetaldehyde involves its further oxidation to
methylimidazoleacetic acid. This pathway is essential for the deactivation and clearance of
histamine and its methylated derivatives.
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Metabolic Pathway of 1-Methylhistamine

Experimental Protocols
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Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 2-(1-methylimidazol-4-
ylacetaldehyde is not readily available in the public domain literature. However, based on
general principles of organic synthesis and known reactions for imidazole derivatives, a
plausible synthetic route can be proposed. One potential approach involves the oxidation of the
corresponding alcohol, 2-(1-methylimidazol-4-yl)ethanol.

General Synthetic Strategy (Hypothetical):
o Starting Material: 2-(1-methylimidazol-4-yl)ethanol.

» Oxidation: A mild oxidizing agent, such as pyridinium chlorochromate (PCC) or a Swern
oxidation, could be employed to convert the primary alcohol to the aldehyde.

o Reaction Conditions: The reaction would likely be carried out in an anhydrous aprotic
solvent, such as dichloromethane, at controlled temperatures to prevent over-oxidation to the
carboxylic acid.

e Work-up and Purification: The reaction mixture would be quenched and extracted. The crude
product would then be purified using column chromatography on silica gel.

Note: This is a generalized and hypothetical protocol. Researchers should conduct a thorough
literature review for analogous reactions and optimize conditions accordingly.

Analysis

The analysis of 2-(1-methylimidazol-4-yl)acetaldehyde can be achieved through standard
analytical techniques. Given its chemical structure, a combination of chromatographic and
spectroscopic methods would be most effective.

Analytical Workflow:
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Analytical Workflow for Compound Identification

Detailed Methodologies:

¢ Liguid Chromatography-Mass Spectrometry (LC-MS/MS): This is a powerful technique for
the quantification of the analyte in biological matrices. A reversed-phase C18 column could
be used with a mobile phase gradient of water and acetonitrile containing a small amount of
formic acid to improve peak shape. The mass spectrometer would be operated in multiple
reaction monitoring (MRM) mode for high selectivity and sensitivity.

e Gas Chromatography-Mass Spectrometry (GC-MS): Due to the polarity of the imidazole ring,
derivatization may be necessary to improve volatility for GC analysis. Derivatizing agents
such as trifluoroacetic anhydride could be employed. The GC would be equipped with a

capillary column suitable for polar analytes.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
the structural elucidation and confirmation of the synthesized compound. The characteristic
chemical shifts of the aldehyde proton, the methylene protons, and the protons of the methyl-
imidazole ring would provide definitive structural information.

« Infrared (IR) Spectroscopy: The IR spectrum would show a characteristic strong absorption
band for the carbonyl (C=0) stretch of the aldehyde group, typically in the region of 1720-
1740 cm™1.

Conclusion

This technical guide provides a comprehensive overview of 1-Methylimidazole-4-
acetaldehyde, encompassing its nomenclature, physicochemical properties, biological
significance, and proposed experimental methodologies. While a specific, detailed synthesis
protocol remains elusive in readily accessible literature, the provided information serves as a
robust foundation for researchers and professionals in the fields of chemistry, pharmacology,
and drug development to further investigate this important metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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